Cas no 64127-41-9 (Pentanedioic acid, 3-oxo-, ethyl methyl ester)

Pentanedioic acid, 3-oxo-, ethyl methyl ester structure
64127-41-9 structure
Product Name:Pentanedioic acid, 3-oxo-, ethyl methyl ester
CAS No:64127-41-9
MF:C8H12O5
MW:188.177883148193
CID:424934
PubChem ID:10997773
Update Time:2025-04-19

Pentanedioic acid, 3-oxo-, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-oxo-, ethyl methyl ester
    • 1-O-ethyl 5-O-methyl 3-oxopentanedioate
    • 64127-41-9
    • DTXSID60451236
    • Inchi: 1S/C8H12O5/c1-3-13-8(11)5-6(9)4-7(10)12-2/h3-5H2,1-2H3
    • InChI Key: JBBQRDSBFWLESZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(CC(=O)OC)=O)=O

Computed Properties

  • Exact Mass: 188.06846
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
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